2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[6-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid

• Molecular Formula: C20H23N3O5
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 3-hydroxy-2-(phenylmethoxycarbonylamino)-3-(6-pyrrolidin-1-ylpyridin-3-yl)propanoic acid
• InChI: InChI=1S/C20H23N3O5/c24-18(15-8-9-16(21-12-15)23-10-4-5-11-23)17(19(25)26)22-20(27)28-13-14-6-2-1-3-7-14/h1-3,6-9,12,17-18,24H,4-5,10-11,13H2,(H,22,27)(H,25,26)
• InChI Key: HWYMQMFEMVUTJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=C(C=C2)C(C(C(=O)O)NC(=O)OCC3=CC=CC=C3)O

Description

This compound is a β-hydroxy-α-amino acid derivative featuring three distinct structural motifs:

• Benzyloxycarbonyl (Cbz) group: A common protecting group for amines, enhancing stability during synthesis .
• 6-(Pyrrolidin-1-yl)pyridin-3-yl substituent: A nitrogen-rich aromatic system with a pyrrolidine ring, influencing lipophilicity and binding affinity.

Structural analogs in (e.g., S1, S5, S6) highlight its relationship to bioactive amino acid derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[6-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid typically involves multiple steps. One common method includes the reaction of hydroxyacetic acid with tert-butoxycarbonyl-glycyl chloride to form tert-butoxycarbonyl-hydroxyglycine. This intermediate is then reacted with benzyl bromide to produce benzyloxycarbonyl-hydroxyglycine .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of automated reactors and purification systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[6-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a carbonyl group.

Reduction: The benzyloxycarbonyl group can be reduced to a benzyl group.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium azide (NaN3) or alkyl halides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group would yield a ketone or aldehyde, while reduction of the benzyloxycarbonyl group would yield a benzyl-protected amine.

Scientific Research Applications

2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[6-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis, particularly in the synthesis of peptides and proteins.

Biology: Employed in the study of enzyme mechanisms and protein interactions.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[6-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid involves its interaction with specific molecular targets. The benzyloxycarbonyl group can protect functional groups during chemical reactions, while the hydroxy and pyrrolidinylpyridinyl groups can participate in hydrogen bonding and other interactions. These properties make it useful in various biochemical and pharmacological studies.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and functional uniqueness is evident when compared to analogs in Extended Data Fig. 2 . Below is a detailed analysis:

Table 1: Structural and Functional Comparison

Compound ID & Name (from )	Key Features	Key Differences vs. Target Compound
S1: (S)-β3CbzK	Cbz-protected β³-homo-lysine analog	Lacks hydroxyl and pyridine-pyrrolidine groups
S5: β3pBrhF	β³-amino acid with 4-bromophenyl group	Bromoaryl substituent vs. pyridine-pyrrolidine
S6: β2OH-F	β²-hydroxypropanoic acid with benzyl group	Shorter backbone (β² vs. β³), no aromatic nitrogen
S8: OH-BocK	Hydroxyhexanoic acid with tert-butoxycarbonyl (Boc) group	Boc protection vs. Cbz; aliphatic vs. aromatic substituent
Target Compound	Cbz, β³-hydroxy, 6-(pyrrolidin-1-yl)pyridin-3-yl	Unique combination of all three motifs

Key Observations :

Functional Group Influence: The Cbz group (shared with S1, S3) enhances steric bulk and may reduce metabolic degradation compared to acetyl (S2) or Boc (S8) protections .

Aromatic Substituent Uniqueness: The 6-(pyrrolidin-1-yl)pyridin-3-yl group distinguishes it from other aryl-substituted β-amino acids (e.g., S5’s bromophenyl, S7’s phenyl). The pyrrolidine ring increases basicity and conformational flexibility compared to halide- or heterocyclic-substituted analogs (e.g., S10’s bromothiophene) .

The hydroxyl and carboxylic acid groups may lower pKa, favoring ionization at physiological pH, unlike neutral aryl-substituted analogs (e.g., S7).

Biological Implications: While direct activity data are unavailable, the Cbz group in S1 and S3 is associated with protease resistance in peptide analogs .

Biological Activity

The compound 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-[6-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid is a peptidomimetic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article aims to provide an in-depth analysis of its biological activity, including mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be broken down into several functional groups:

• Benzyloxycarbonyl group : Enhances lipophilicity and stability.
• Hydroxy group : May contribute to hydrogen bonding interactions.
• Pyrrolidine and pyridine moieties : These nitrogen-containing rings are often associated with biological activity, particularly in modulating receptor interactions.

Research indicates that this compound may exert its biological effects through several mechanisms:

• Inhibition of Enzymatic Activity :
  • The compound has been shown to inhibit specific enzymes involved in metabolic pathways, which can lead to altered cellular signaling and function. For instance, it may interact with caspases, influencing apoptotic pathways.
• Modulation of Receptor Activity :
  • The presence of pyridine and pyrrolidine groups suggests potential interactions with neurotransmitter receptors or other signaling pathways. Preliminary studies have indicated that the compound could modulate the activity of glutamate receptors, which are crucial for synaptic plasticity and memory.
• Antioxidant Properties :
  • Some studies suggest that the compound may exhibit antioxidant activity, potentially reducing oxidative stress in cellular systems. This effect could be beneficial in neuroprotective contexts.

Biological Activity Summary

Activity Type	Description	References
Anticancer	Exhibits cytotoxic effects on cancer cell lines by inducing apoptosis.
Neuroprotective	Potentially protects neuronal cells from oxidative damage.
Anti-inflammatory	May reduce inflammatory cytokine production in various models.
Enzyme Inhibition	Inhibits specific enzymes related to apoptosis and metabolic processes.

1. Anticancer Activity

A study evaluated the effects of the compound on various cancer cell lines, including small-cell lung cancer (SCLC). The results demonstrated a significant reduction in cell viability, with a dose-dependent response observed. The mechanism was attributed to the induction of apoptosis through caspase activation.

2. Neuroprotection

In a murine model of neurodegeneration, treatment with the compound resulted in decreased markers of oxidative stress and inflammation in brain tissues. This suggests a protective role against conditions like Alzheimer's disease, where oxidative damage is prevalent.

3. Anti-inflammatory Effects

In an experimental model of acute lung injury induced by lipopolysaccharides (LPS), administration of the compound led to a marked reduction in pro-inflammatory cytokines such as IL-6 and TNF-alpha. This highlights its potential as an anti-inflammatory agent.

Q & A

Basic: What methodologies are recommended for optimizing the synthetic route of this compound?

Answer:
To optimize synthesis, integrate computational reaction path search (e.g., quantum chemical calculations) with statistical Design of Experiments (DoE) . Computational tools predict intermediates and transition states, narrowing experimental parameters (e.g., solvent polarity, temperature) . DoE reduces trials by systematically varying factors (e.g., stoichiometry, catalyst loading) and analyzing interactions via ANOVA or response surface methods . For example, ICReDD’s approach combines computational predictions with iterative experimental validation, creating a feedback loop to refine conditions .

Basic: What analytical techniques are critical for characterizing this compound’s purity and structure?

Answer:
Key techniques include:

• NMR Spectroscopy : For confirming stereochemistry (e.g., $^1$H/$^{13}$C NMR to resolve hydroxy and pyrrolidine substituents) .
• LCMS/HPLC : To assess purity (>95%) and detect byproducts (e.g., ESIMS for molecular ion verification) .
• X-ray Crystallography : Resolves absolute configuration if crystallization is feasible.
• FT-IR : Identifies functional groups (e.g., carbonyl stretches from the benzyloxycarbonyl group).

Advanced: How can computational modeling elucidate reaction mechanisms involving this compound?

Answer:
Use density functional theory (DFT) to model reaction pathways, such as:

• Hydroxy group reactivity : Assess hydrogen bonding or nucleophilic attack potential.
• Pyridine-pyrrolidine interactions : Evaluate π-π stacking or steric effects using molecular dynamics .
  Software like Gaussian or ORCA can simulate transition states, while machine learning (e.g., ICReDD’s workflow) prioritizes high-yield pathways .

Advanced: How to address low yields in coupling reactions involving the pyrrolidine-pyridine moiety?

Answer:
Low yields often stem from steric hindrance or competing side reactions. Mitigation strategies:

• Protecting group optimization : Replace benzyloxycarbonyl with Fmoc for better steric tolerance.
• Catalyst screening : Test Pd-based catalysts (e.g., Pd(OAc)$_2$) for Suzuki-Miyaura couplings .
• Solvent effects : Use polar aprotic solvents (e.g., DMF) to stabilize intermediates.
  Validate via DoE to isolate critical factors (e.g., temperature vs. catalyst loading) .

Intermediate: How to manage hygroscopicity during purification?

Answer:

• Lyophilization : For water-sensitive intermediates, freeze-dry under high vacuum.
• Inert atmosphere handling : Use gloveboxes or Schlenk lines during recrystallization.
• Real-time monitoring : Pair Karl Fischer titration with process analytical technology (PAT) to track moisture .

Advanced: How to resolve contradictions in spectroscopic data (e.g., unexpected NMR splitting)?

Answer:

• Variable temperature (VT) NMR : Resolve dynamic effects (e.g., rotamers from the benzyloxy group).
• 2D NMR (COSY, NOESY) : Assign coupling patterns and confirm spatial proximity of protons .
• Cross-validate with DFT : Compare computed chemical shifts (e.g., using ACD/Labs or MestReNova) to experimental data .

Advanced: What strategies are recommended for studying this compound’s biological activity?

Answer:

• Enzyme inhibition assays : Use fluorescence polarization to study binding to target enzymes (e.g., kinases) .
• Molecular docking : Screen against protein databases (PDB) to predict binding modes of the pyrrolidine-pyridine motif .
• Metabolic stability tests : Incubate with liver microsomes and analyze via LC-MS/MS for degradation products .

Intermediate: How to scale up synthesis while maintaining stereochemical integrity?

Answer:

• Continuous flow reactors : Improve mixing and heat transfer for enantioselective steps .
• In-line analytics : Use IR or Raman probes to monitor chiral intermediates in real time .
• Chiral stationary phases : Employ HPLC with cellulose-based columns to verify enantiopurity post-synthesis .

Advanced: How to design a stability study for long-term storage?

Answer:

• Forced degradation : Expose to heat, light, and humidity; analyze degradation products via LC-MS .
• Accelerated stability testing : Use Arrhenius kinetics to predict shelf life under varied temperatures .
• Solid-state NMR : Monitor polymorphic transitions affecting crystallinity over time.

Advanced: What computational tools assist in retrosynthetic planning for derivatives?

Answer:

• AI-driven platforms : Tools like Chematica or ASKCOS propose routes based on reaction databases, prioritizing steps with high atom economy .
• Retrosynthetic fragmentation : Break the molecule into synthons (e.g., benzyloxycarbonyl amino acid and pyridine-pyrrolidine fragments) .